Cas no 1040646-36-3 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide
• CAS No: 1040646-36-3
• MF: C₂₂H₁₈ClN₃O₃S
• MW: 439.914622783661
• CID: 6368408
• PubChem ID: 27377155
• Update Time: 2025-10-29

N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide
• N-(1,3-benzodioxol-5-ylmethyl)-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide
• F5330-0331
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)propanamide
• AKOS024507261
• VU0642255-1
• 1040646-36-3

• Inchi： 1S/C22H18ClN3O3S/c23-16-4-2-15(3-5-16)18-11-26-17(12-30-22(26)25-18)6-8-21(27)24-10-14-1-7-19-20(9-14)29-13-28-19/h1-5,7,9,11-12H,6,8,10,13H2,(H,24,27)
• InChI Key： IDUABABLGSUENG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CCC1=CSC2=NC(C3=CC=C(Cl)C=C3)=CN21

Computed Properties

• Exact Mass: 439.0757403g/mol
• Monoisotopic Mass: 439.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide

N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide (CAS 1040646-36-3): A Comprehensive Overview

N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide (CAS 1040646-36-3) is a complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique imidazo[2,1-b][1,3]thiazole core and benzodioxole moiety, represents an important class of heterocyclic compounds with potential therapeutic applications.

The structural complexity of N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide makes it particularly interesting for drug discovery. The presence of both chlorophenyl and benzodioxolyl groups suggests possible interactions with biological targets, while the imidazothiazole scaffold is known for its diverse pharmacological activities. Researchers are particularly interested in how these structural elements might influence the compound's bioavailability and target specificity.

Recent studies have focused on the potential of imidazo[2,1-b][1,3]thiazole derivatives as modulators of various biological pathways. The CAS 1040646-36-3 compound, with its specific substitution pattern, may offer advantages in terms of metabolic stability and receptor binding affinity compared to simpler analogs. This has led to increased interest from both academic and industrial research groups exploring novel therapeutic agents.

The synthesis of N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide typically involves multi-step organic transformations, with careful attention to the introduction of the chlorophenyl group at the 6-position of the imidazothiazole ring. Purification and characterization of this compound require advanced analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry, to ensure purity and confirm structural identity.

From a pharmacological perspective, compounds containing the benzodioxole moiety have demonstrated various biological activities, including potential effects on neurological targets. When combined with the imidazo[2,1-b][1,3]thiazole core, as in CAS 1040646-36-3, researchers hypothesize possible synergistic effects that could be valuable in addressing unmet medical needs. Current investigations are exploring these possibilities while maintaining rigorous safety profiles.

The physicochemical properties of N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide are crucial for its potential applications. Parameters such as solubility, partition coefficient, and stability under various conditions are actively studied to understand its behavior in biological systems. These characteristics directly influence formulation development and route of administration considerations for any potential therapeutic use.

In the context of current research trends, CAS 1040646-36-3 represents an interesting case study in structure-activity relationship (SAR) investigations. Medicinal chemists are particularly interested in how modifications to the propanamide linker or the benzodioxolylmethyl group might affect biological activity. Such studies contribute valuable data to the growing field of heterocyclic medicinal chemistry.

Analytical methods for N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide quantification continue to evolve, with recent advancements in LC-MS/MS techniques enabling more sensitive detection in complex matrices. These developments support ongoing pharmacokinetic studies and potential biomarker research related to this compound class.

The intellectual property landscape surrounding imidazo[2,1-b][1,3]thiazole derivatives is dynamic, with CAS 1040646-36-3 appearing in several patent applications. These documents often highlight the compound's unique structural features and potential advantages over existing molecules in specific therapeutic areas, though detailed clinical data remain proprietary in most cases.

From a safety evaluation perspective, preliminary studies on related imidazothiazole compounds suggest favorable toxicological profiles, though each derivative requires individual assessment. The presence of the chlorophenyl group in N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide necessitates careful evaluation of metabolic pathways and potential reactive intermediates.

Future research directions for CAS 1040646-36-3 may include exploration of its potential in combination therapies, further optimization of its physicochemical properties, and investigation of novel synthetic routes to improve yield and scalability. The compound's unique structural features continue to make it a valuable subject for both basic and applied chemical research.

As the scientific community's understanding of imidazo[2,1-b][1,3]thiazole pharmacology deepens, compounds like N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]propanamide serve as important tools for elucidating structure-activity relationships and exploring new therapeutic possibilities. Its continued study contributes to the broader field of medicinal chemistry and drug discovery.